Cas no 2228245-07-4 (2-(3-fluoro-2-hydroxyphenyl)acetaldehyde)

• Product Name: 2-(3-fluoro-2-hydroxyphenyl)acetaldehyde
• CAS No: 2228245-07-4
• MF: C₈H₇FO₂
• MW: 154.138386011124
• CID: 6570846
• PubChem ID: 87200719
• Update Time: 2025-05-26

2-(3-fluoro-2-hydroxyphenyl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(3-fluoro-2-hydroxyphenyl)acetaldehyde
• SCHEMBL1115116
• EN300-1801140
• 2228245-07-4

• Inchi： 1S/C8H7FO2/c9-7-3-1-2-6(4-5-10)8(7)11/h1-3,5,11H,4H2
• InChI Key： FYNLLHSRFIWQKN-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1O)CC=O

Computed Properties

• Exact Mass: 154.04300762g/mol
• Monoisotopic Mass: 154.04300762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-(3-fluoro-2-hydroxyphenyl)acetaldehyde

2-(3-Fluoro-2-hydroxyphenyl)acetaldehyde: An Emerging Compound in Chemical and Pharmaceutical Research

2-(3-Fluoro-2-hydroxyphenyl)acetaldehyde (CAS No. 2228245-07-4) is a novel compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. This aldehyde derivative, characterized by its 3-fluoro-2-hydroxyphenyl substituent, exhibits intriguing properties that make it a valuable candidate for further investigation.

The molecular structure of 2-(3-fluoro-2-hydroxyphenyl)acetaldehyde is composed of a benzene ring with a fluorine atom at the 3-position and a hydroxyl group at the 2-position, attached to an acetaldehyde moiety. This arrangement imparts specific chemical reactivity and biological activity, which are of great interest to researchers. The presence of the fluorine atom enhances the compound's lipophilicity and metabolic stability, while the hydroxyl group provides a site for further functionalization and conjugation.

In the realm of pharmaceutical research, 2-(3-fluoro-2-hydroxyphenyl)acetaldehyde has shown promise as a lead compound for the development of new drugs. Recent studies have explored its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, research published in the Journal of Medicinal Chemistry highlighted the compound's ability to inhibit the activity of a key enzyme implicated in neurodegenerative diseases. This finding suggests that 2-(3-fluoro-2-hydroxyphenyl)acetaldehyde could serve as a valuable scaffold for designing more potent and selective inhibitors.

Beyond its pharmaceutical applications, 2-(3-fluoro-2-hydroxyphenyl)acetaldehyde has also been investigated for its use in materials science. The compound's unique electronic properties make it suitable for applications in organic electronics and photovoltaic devices. A study published in Advanced Materials demonstrated that derivatives of 2-(3-fluoro-2-hydroxyphenyl)acetaldehyde can be used to enhance the performance of organic solar cells by improving charge transport and stability. These findings open up new avenues for the development of advanced materials with enhanced functional properties.

In organic synthesis, 2-(3-fluoro-2-hydroxyphenyl)acetaldehyde serves as a versatile building block for constructing complex molecules. Its reactivity with various nucleophiles and electrophiles allows chemists to synthesize a wide range of derivatives with diverse functionalities. For example, researchers have used this compound as a starting material to synthesize novel fluorescent probes and bioactive molecules. These synthetic applications highlight the compound's potential as a key intermediate in the development of new chemical entities.

The synthesis of 2-(3-fluoro-2-hydroxyphenyl)acetaldehyde has been optimized through various methodologies, including transition-metal-catalyzed reactions and green chemistry approaches. A recent publication in Organic Letters described an efficient and environmentally friendly method for synthesizing this compound using palladium-catalyzed cross-coupling reactions. This method not only improves yield but also reduces the formation of by-products, making it suitable for large-scale production.

To further explore the potential applications of 2-(3-fluoro-2-hydroxyphenyl)acetaldehyde, ongoing research is focused on understanding its biological mechanisms and optimizing its properties through structural modifications. Computational studies using molecular dynamics simulations have provided insights into the compound's interactions with target proteins, guiding the design of more effective derivatives. Additionally, efforts are being made to develop robust analytical methods for detecting and quantifying this compound in biological samples, which is crucial for preclinical and clinical studies.

In conclusion, 2-(3-fluoro-2-hydroxyphenyl)acetaldehyde (CAS No. 2228245-07-4) represents an exciting area of research with significant potential across multiple disciplines. Its unique chemical structure and versatile reactivity make it a valuable candidate for developing new drugs, advanced materials, and synthetic intermediates. As research continues to uncover new properties and applications, this compound is poised to play a pivotal role in advancing scientific knowledge and technological innovation.